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Compound of Interest

Compound Name: N-Methylacetanilide

Cat. No.: B189316 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of N-
Methylacetanilide. Due to the limited availability of specific experimental data for N-
Methylacetanilide in publicly accessible literature, this document outlines established

experimental protocols for determining these properties, based on methodologies applied to

structurally similar organic compounds.

Quantitative Thermodynamic Data
The following table summarizes the available and predicted thermodynamic properties of N-
Methylacetanilide. It is important to note that experimentally determined values for several key

thermodynamic parameters are not readily found in the literature. In such cases, the table

indicates where data is currently unavailable.
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Property Symbol Value Units Notes

Molar Mass M 149.19 g/mol

Melting Point Tm 101-104 °C

Boiling Point Tb
253 at 712

mmHg
°C

146 at 30 mmHg °C

Standard

Enthalpy of

Formation (Solid)

ΔHf°(s)
Data not

available
kJ/mol

Standard Molar

Entropy (Solid)
S°(s)

Data not

available
J/(mol·K)

Specific Heat

Capacity (Solid)
cp(s)

Data not

available
J/(g·K)

Vapor Pressure Pvap 0.1 ± 0.4 at 25°C mmHg Predicted

Experimental Protocols for Thermodynamic
Property Determination
This section details the experimental methodologies that can be employed to determine the key

thermodynamic properties of N-Methylacetanilide. The protocols are based on established

techniques for solid organic compounds.

Determination of Standard Enthalpy of Formation by
Combustion Calorimetry
The standard enthalpy of formation of N-Methylacetanilide can be determined indirectly from

its enthalpy of combustion, measured using a bomb calorimeter.

Experimental Procedure:

Sample Preparation: A pellet of high-purity N-Methylacetanilide (approximately 1 g) is

pressed and accurately weighed.
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Calorimeter Calibration: The calorimeter is calibrated by combusting a certified standard

reference material, such as benzoic acid, to determine the heat capacity of the calorimeter

system.

Bomb Preparation: The N-Methylacetanilide pellet is placed in a crucible within the bomb. A

known mass of water is added to the bomb to ensure saturation of the final atmosphere. The

bomb is then sealed and pressurized with high-purity oxygen to approximately 30 atm.

Combustion: The bomb is placed in the calorimeter, and the sample is ignited. The

temperature change of the water in the calorimeter is recorded with high precision.

Analysis: The energy of combustion is calculated from the temperature rise and the heat

capacity of the calorimeter. Corrections are applied for the heat of formation of nitric acid

(from the nitrogen in the sample) and for the heat of combustion of the fuse wire.

Calculation of Enthalpy of Formation: The standard enthalpy of formation is calculated from

the standard enthalpy of combustion using Hess's Law, along with the known standard

enthalpies of formation of the combustion products (CO₂, H₂O, and N₂).
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Workflow for Determining Enthalpy of Formation
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Workflow for Determining Enthalpy of Formation
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Determination of Heat Capacity and Standard Molar
Entropy by Adiabatic Calorimetry
The heat capacity of N-Methylacetanilide as a function of temperature can be determined

using an adiabatic calorimeter. The standard molar entropy can then be calculated from the

heat capacity data.

Experimental Procedure:

Sample Preparation: A known mass of crystalline N-Methylacetanilide is sealed in a sample

container.

Calorimeter Setup: The sample container is placed in an adiabatic calorimeter, which is

designed to minimize heat exchange with the surroundings.

Heating and Measurement: A precisely measured amount of electrical energy is supplied to

the sample, and the resulting temperature increase is measured. This process is repeated

over a range of temperatures.

Calculation of Heat Capacity: The heat capacity at each temperature is calculated from the

energy input and the temperature change.

Calculation of Standard Molar Entropy: The standard molar entropy at 298.15 K is

determined by integrating the heat capacity data from near 0 K to 298.15 K, accounting for

the entropies of any phase transitions.
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Workflow for Heat Capacity and Entropy Determination
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Workflow for Heat Capacity and Entropy Determination
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Determination of Vapor Pressure by the Knudsen
Effusion Method
The vapor pressure of solid N-Methylacetanilide can be measured using the Knudsen effusion

method, which is suitable for substances with low volatility.

Experimental Procedure:

Sample Preparation: A known mass of N-Methylacetanilide is placed in a Knudsen cell,

which is a small container with a very small orifice of known area.

Experimental Setup: The Knudsen cell is placed in a high-vacuum chamber and heated to a

constant, known temperature.

Effusion: The sample effuses through the orifice into the vacuum. The rate of mass loss is

measured over time using a sensitive microbalance.

Data Collection: The rate of mass loss is determined at several different temperatures.

Calculation of Vapor Pressure: The vapor pressure at each temperature is calculated from

the rate of mass loss, the area of the orifice, the temperature, and the molar mass of the

substance using the Knudsen-Clausius equation.
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Workflow for Vapor Pressure Determination
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Workflow for Vapor Pressure Determination
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To cite this document: BenchChem. [An In-depth Technical Guide to the Thermodynamic
Properties of N-Methylacetanilide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189316#n-methylacetanilide-thermodynamic-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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